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Compound of Interest

Compound Name: 2-O-Acetyl-20-hydroxyecdysone

Cat. No.: B1245097

An In-depth Technical Guide to 2-O-Acetyl-20-
hydroxyecdysone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-O-Acetyl-20-hydroxyecdysone is a naturally occurring ecdysteroid found in various plants
and insects. As an acetylated derivative of the more common 20-hydroxyecdysone, this
compound has garnered interest within the scientific community for its distinct biological
activities. This technical guide provides a comprehensive overview of its physicochemical
properties, biological functions, and the experimental methodologies used to elucidate its
effects, with a focus on its potential therapeutic applications.

Physicochemical Properties

2-O-Acetyl-20-hydroxyecdysone is characterized by the following properties:
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Property Value Reference
CAS Number 19536-25-5 [1][2][3]
Molecular Formula C29H4608 [1112]14]
Molecular Weight 522.67 g/mol [41[5]

20-Hydroxyecdysone 2-
Synonyms [1]1[4][5]
acetate, 3-Ecdysone 2-acetate

Biological Activities and Experimental Insights

Current research highlights three primary areas of biological activity for 2-O-Acetyl-20-
hydroxyecdysone: modulation of amyloid-3 aggregation, cytotoxicity against neuroblastoma
cells, and antimicrobial effects.

Modulation of Amyloid-3 Aggregation

2-O-Acetyl-20-hydroxyecdysone has been shown to influence the aggregation of amyloid-f3
(AB) peptides, which are implicated in the pathology of Alzheimer's disease.

Quantitative Data:

Parameter Observation Concentration Reference
AB42 Fibril Formation 60% increase 50 uM
Ap42 Oligomer Levels  Decrease 50 uM

Experimental Protocol: Thioflavin T (ThT) Aggregation Assay

This protocol outlines a general procedure for assessing the effect of 2-O-Acetyl-20-
hydroxyecdysone on AB42 aggregation.

o Preparation of AB42 Monomers: Lyophilized ApB42 peptide is dissolved in
hexafluoroisopropanol (HFIP) and then evaporated to create a monomeric film. The film is
then dissolved in dimethyl sulfoxide (DMSO).
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o Aggregation Reaction: The AB42 monomer solution is diluted in a suitable buffer (e.g.,
phosphate-buffered saline, PBS) to the desired final concentration. 2-O-Acetyl-20-
hydroxyecdysone, dissolved in DMSO, is added to the experimental samples. A vehicle
control (DMSO) is used for comparison.

 Incubation: The reaction mixtures are incubated at 37°C with gentle agitation.

o Thioflavin T Fluorescence Measurement: At specified time points, aliquots of the reaction
mixtures are added to a solution of Thioflavin T. Fluorescence is measured using a plate
reader with excitation and emission wavelengths of approximately 450 nm and 485 nm,
respectively. An increase in fluorescence indicates the formation of amyloid fibrils.

Experimental Workflow:
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Preparation

Dissolve AB42 in HFIP

l

Evaporate HFIP to form monomer film

l

Dissolve film in DMSO

Aggregatvlon Assay

Dilute AB42 in buffer

l

Add 2-O-Acetyl-20-hydroxyecdysone
(or vehicle)

l

Incubate at 37°C with agitation

Measurement

Take aliquots at time points

l

Add to Thioflavin T solution

l

Measure fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-O-Acetyl-20-hydroxyecdysone CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245097#2-0-acetyl-20-hydroxyecdysone-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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